Cas no 348133-45-9 (6-fluoro-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 6-fluoro-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 348133-45-9
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• MDL: MFCD24608392
• CID: 919539
• PubChem ID: 22636217
• Update Time: 2025-06-15

6-fluoro-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,6-fluoro-1,3-dihydro-1-methyl-(9CI)
• 6-fluoro-1-methyl-1H-benzo[d]imidazol-2(3H)-one
• 6-fluoro-1-methyl-1,3-dihydro-2h-benzo[d]imidazol-2-one
• 6-fluoro-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one

• MDL： MFCD24608392
• Inchi： 1S/C8H7FN2O/c1-11-7-4-5(9)2-3-6(7)10-8(11)12/h2-4H,1H3,(H,10,12)
• InChI Key： UUVUHCAHXNGVLI-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N(C)C(N2)=O

Computed Properties

• Exact Mass: 166.05424101g/mol
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-fluoro-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one

Comprehensive Overview of 6-Fluoro-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 348133-45-9)

6-Fluoro-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 348133-45-9) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a fluoro group and a methyl substituent on the benzodiazole ring enhances its bioactivity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in targeting enzymes and receptors, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

The compound's molecular formula, C₈H₇FN₂O, reflects its compact yet versatile structure, which allows for diverse chemical modifications. Its benzodiazol-2-one core is a common motif in medicinal chemistry, often associated with anti-inflammatory and neuroprotective effects. Recent studies have highlighted its role in modulating GABA receptors, a hot topic in neuroscience due to the growing demand for novel anxiolytics and sedatives with fewer side effects.

In the agrochemical sector, 6-Fluoro-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one is investigated for its potential as a pesticide intermediate. The fluoro substituent improves lipophilicity, enhancing membrane permeability in target organisms. This aligns with the industry's shift toward eco-friendly pesticides, a trending topic as sustainability gains traction globally. Its low environmental persistence compared to traditional halogenated compounds makes it a candidate for green chemistry applications.

Synthetic routes to 348133-45-9 often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques widely discussed in organic synthesis forums. Optimizing yield and purity remains a focus, especially for scale-up production. Analytical methods like HPLC and LC-MS are critical for quality control, addressing the pharmaceutical industry's stringent standards.

From a commercial perspective, the demand for fluorinated benzodiazoles is rising, driven by their utility in high-value pharmaceuticals. Patent filings related to CAS 348133-45-9 have surged, reflecting its industrial relevance. Suppliers emphasize GMP compliance and custom synthesis services to cater to R&D needs, a response to the growing market for tailor-made intermediates.

In summary, 6-Fluoro-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, agrochemicals, and material science, positioning it as a compound of enduring interest. As research uncovers new functionalities, its role in addressing global health and environmental challenges will likely expand.